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Introduction

Tetradecyltrimethylammonium bromide (TTAB) is a cationic surfactant increasingly utilized

in life sciences for the disruption of cellular membranes to facilitate the release of intracellular

contents. Its amphipathic nature, possessing both a hydrophilic head and a hydrophobic tail,

allows it to effectively solubilize the lipid bilayer of cell membranes. This property makes TTAB

a valuable tool for the extraction of proteins and other cellular components for downstream

analysis in various research and drug development applications. These application notes

provide a detailed protocol for the preparation of a TTAB-based lysis solution and its application

in cell lysis for protein extraction.

Data Presentation
The following table summarizes the key quantitative data for the preparation and use of the

TTAB Lysis Buffer.
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Parameter Value Notes

TTAB Stock Solution

Concentration
10% (w/v) Prepared in deionized water.

TTAB Lysis Buffer

Concentration
2% (w/v)

Final concentration in the

working lysis buffer.

Tris-HCl Concentration 100 mM
Provides buffering capacity to

maintain pH.

EDTA Concentration 20 mM
Chelates divalent cations,

inhibiting nucleases.

NaCl Concentration 1.4 M
Aids in the removal of

polysaccharides.

Protease Inhibitor Cocktail 1X
Added fresh to prevent protein

degradation.

Recommended Storage (Stock

Solution)
4°C for up to 1 month

For longer storage, aliquots

can be stored at -20°C.[1]

Recommended Storage (Lysis

Buffer)
4°C for up to 1 week

Prepare fresh for optimal

performance.

Mechanism of TTAB-Induced Cell Lysis
TTAB, as a cationic surfactant, disrupts the cell membrane through a multi-step process. The

positively charged headgroup of the TTAB molecule is electrostatically attracted to the

negatively charged components of the cell membrane, such as phospholipids and integral

membrane proteins.[2][3] This initial interaction facilitates the insertion of the hydrophobic tail of

the TTAB molecule into the lipid bilayer.[3] As more TTAB molecules accumulate within the

membrane, they disrupt the native lipid-lipid and lipid-protein interactions, leading to the

formation of micelles and the eventual solubilization of the membrane.[3][4] This process

results in the release of the cell's cytoplasmic contents.
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Start

Dissolve Tris, EDTA, NaCl
in DI Water

Adjust pH to 8.0

Add 10% TTAB Stock Solution

Adjust to Final Volume

Store at 4°C

Add Protease Inhibitors
(immediately before use)

Ready for Use

 

Start

Harvest Cells
(Adherent or Suspension)

Wash with ice-cold PBS

Add TTAB Lysis Buffer
with Protease Inhibitors

Incubate on Ice

Scrape (Adherent) or
Vortex (Suspension)

Centrifuge to Pellet Debris

Collect Supernatant
(Protein Lysate)

Downstream Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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